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7-Oxodihydrokarounidiol 7-Oxodihydrokarounidiol
Brand Name: Vulcanchem
CAS No.: 143183-47-5
VCID: VC21149773
InChI: InChI=1S/C30H48O3/c1-25(2)21-16-20(32)24-19(28(21,5)10-9-23(25)33)8-11-29(6)22-17-26(3,18-31)12-13-27(22,4)14-15-30(24,29)7/h21-23,31,33H,8-18H2,1-7H3/t21-,22+,23+,26+,27+,28+,29-,30+/m0/s1
SMILES: CC1(C(CCC2(C1CC(=O)C3=C2CCC4(C3(CCC5(C4CC(CC5)(C)CO)C)C)C)C)O)C
Molecular Formula: C30H48O3
Molecular Weight: 456.7 g/mol

7-Oxodihydrokarounidiol

CAS No.: 143183-47-5

Cat. No.: VC21149773

Molecular Formula: C30H48O3

Molecular Weight: 456.7 g/mol

* For research use only. Not for human or veterinary use.

7-Oxodihydrokarounidiol - 143183-47-5

Specification

CAS No. 143183-47-5
Molecular Formula C30H48O3
Molecular Weight 456.7 g/mol
IUPAC Name (3R,4aR,6aS,6bS,8aS,11R,12aR,14bS)-3-hydroxy-11-(hydroxymethyl)-4,4,6a,6b,8a,11,14b-heptamethyl-2,3,4a,5,7,8,9,10,12,12a,13,14-dodecahydro-1H-picen-6-one
Standard InChI InChI=1S/C30H48O3/c1-25(2)21-16-20(32)24-19(28(21,5)10-9-23(25)33)8-11-29(6)22-17-26(3,18-31)12-13-27(22,4)14-15-30(24,29)7/h21-23,31,33H,8-18H2,1-7H3/t21-,22+,23+,26+,27+,28+,29-,30+/m0/s1
Standard InChI Key LGSJWAHGGJDXIU-YLUXGQHSSA-N
Isomeric SMILES C[C@]12CC[C@@](C[C@H]1[C@@]3(CCC4=C([C@]3(CC2)C)C(=O)C[C@@H]5[C@@]4(CC[C@H](C5(C)C)O)C)C)(C)CO
SMILES CC1(C(CCC2(C1CC(=O)C3=C2CCC4(C3(CCC5(C4CC(CC5)(C)CO)C)C)C)C)O)C
Canonical SMILES CC1(C(CCC2(C1CC(=O)C3=C2CCC4(C3(CCC5(C4CC(CC5)(C)CO)C)C)C)C)O)C

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